6-(Thiophen-3-yl)pyridazin-3-amine
Overview
Description
6-(Thiophen-3-yl)pyridazin-3-amine is a chemical compound that has been widely researched due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound belongs to the pyridazine family, which is known for its diverse biological activities and therapeutic potential.
Scientific Research Applications
Chemical Reactivity and Synthesis
6-(Thiophen-3-yl)pyridazin-3-amine serves as a precursor in the synthesis of various heterocyclic compounds. For example, it is used in reactions leading to the creation of amide derivatives with potential antimicrobial activities. These synthetic pathways often involve cyclization to yield pyridazine and pyridine derivatives, which are further explored for their chemical reactivities and potential applications in developing fused heterocyclic compounds (R. Mohareb, F. Al-Omran, J. Ho, 2002).
Optical and Electronic Properties
The optical and electronic properties of compounds related to this compound, such as those containing the pyridazinone core, are of significant interest. Studies on terpyridine and pyridazine derivatives have revealed insights into the effects of amine donors and nitrogen-based π-deficient heterocycles on their thermal, redox, UV–Vis absorption, and emission properties. These findings are crucial for applications in materials science, particularly in designing more efficient emitters and understanding the impact of structure on fluorescence properties (J. Palion-Gazda et al., 2019).
Anticancer and Antimicrobial Activity
Some derivatives of this compound exhibit promising anticancer and antimicrobial activities. The synthesis of novel pyrazolopyridine, furopyridine, and pyridine derivatives, including those with thiophene moieties, has been pursued to investigate their potential as CDK2 inhibitors. These compounds have shown significant inhibitory activity against various cancer cell lines, highlighting the therapeutic potential of this compound derivatives in oncology (A. Abdel-Rahman et al., 2021).
Antioxidant and Anti-inflammatory Properties
Compounds synthesized from this compound have been investigated for their antioxidant and anti-inflammatory properties. Research focusing on the synthesis of pyrimidine-2-thiol derivatives has demonstrated potent anti-inflammatory activities both in vitro and in vivo, alongside significant antioxidant capacities. These studies suggest the potential of such derivatives in treating inflammation and oxidative stress-related conditions (W. Shehab, M. Abdellattif, S. Mouneir, 2018).
Molecular Docking and QSAR Studies
Derivatives of this compound have been subjected to quantitative structure-activity relationship (QSAR) modeling and molecular docking studies to assess their potential as antioxidants and enzyme inhibitors. These computational approaches help in understanding the interaction mechanisms of these compounds with biological targets, thereby facilitating the design of more effective therapeutic agents (M. A. Aziz et al., 2021).
Properties
IUPAC Name |
6-thiophen-3-ylpyridazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3S/c9-8-2-1-7(10-11-8)6-3-4-12-5-6/h1-5H,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVCNZVHKKQNZRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1C2=CSC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70547972 |
Source
|
| Record name | 6-(Thiophen-3-yl)pyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70547972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
105538-02-1 |
Source
|
| Record name | 6-(Thiophen-3-yl)pyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70547972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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